Cas no 100305-92-8 (1,3,4-Oxadiazole-2-carboxaldehyde, 5-(trifluoromethyl)-)

• Product Name: 1,3,4-Oxadiazole-2-carboxaldehyde, 5-(trifluoromethyl)-
• CAS No: 100305-92-8
• MF: C₄HF₃N₂O₂
• MW: 166.058151006699
• CID: 3548251
• PubChem ID: 21031017
• Update Time: 2025-04-22

1,3,4-Oxadiazole-2-carboxaldehyde, 5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxaldehyde, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)-1,3,4-oxadiazole-2-carbaldehyde
• MOXNJYNUHNGYNE-UHFFFAOYSA-N
• AKOS006305062
• AB57530
• SCHEMBL14562598
• 100305-92-8

• Inchi： 1S/C4HF3N2O2/c5-4(6,7)3-9-8-2(1-10)11-3/h1H
• InChI Key： MOXNJYNUHNGYNE-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C(C=O)O1)(F)F

Computed Properties

• Exact Mass: 165.999012g/mol
• Monoisotopic Mass: 165.999012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 166.06g/mol
• XLogP3: 0.5
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes